4-oxo-2-Nonenal-d3
4-oxo-2-Nonenal-d3
4-oxo-2-Nonenal-d3 (4-ONE-d3) contains three deuterium atoms at the terminal methyl position. It is intended for use as an internal standard for the quantification of 4-ONE (Item No. 10185) by GC- or LC-mass spectrometry (MS). 4-ONE is a lipid peroxidation product derived from oxidized ω-6 polyunsaturated fatty acids such as arachidonic acid and linoleic acid. It exhibits various biological activities such as cytotoxicity, growth inhibiting activity, genotoxicity, and chemotactic activity and has been widely used as a marker of lipid peroxidation. 4-ONE is a more recently identified product of lipid peroxidation. It actively modifies histidine and lysine residues on proteins and causes protein cross-linking. 4-ONE also modifies 2/'-deoxy guanosine, further implicating lipid peroxidation in mutagenesis and carcinogenesis.
Brand Name:
Vulcanchem
CAS No.:
1313400-91-7
VCID:
VC0023636
InChI:
InChI=1S/C9H14O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7-8H,2-4,6H2,1H3/b7-5+/i1D3
SMILES:
CCCCCC(=O)C=CC=O
Molecular Formula:
C9H11D3O2
Molecular Weight:
157.2
4-oxo-2-Nonenal-d3
CAS No.: 1313400-91-7
Reference Standards
VCID: VC0023636
Molecular Formula: C9H11D3O2
Molecular Weight: 157.2
CAS No. | 1313400-91-7 |
---|---|
Product Name | 4-oxo-2-Nonenal-d3 |
Molecular Formula | C9H11D3O2 |
Molecular Weight | 157.2 |
IUPAC Name | (E)-9,9,9-trideuterio-4-oxonon-2-enal |
Standard InChI | InChI=1S/C9H14O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7-8H,2-4,6H2,1H3/b7-5+/i1D3 |
Standard InChIKey | SEPPVOUBHWNCAW-PKJLGKQPSA-N |
SMILES | CCCCCC(=O)C=CC=O |
Description | 4-oxo-2-Nonenal-d3 (4-ONE-d3) contains three deuterium atoms at the terminal methyl position. It is intended for use as an internal standard for the quantification of 4-ONE (Item No. 10185) by GC- or LC-mass spectrometry (MS). 4-ONE is a lipid peroxidation product derived from oxidized ω-6 polyunsaturated fatty acids such as arachidonic acid and linoleic acid. It exhibits various biological activities such as cytotoxicity, growth inhibiting activity, genotoxicity, and chemotactic activity and has been widely used as a marker of lipid peroxidation. 4-ONE is a more recently identified product of lipid peroxidation. It actively modifies histidine and lysine residues on proteins and causes protein cross-linking. 4-ONE also modifies 2/'-deoxy guanosine, further implicating lipid peroxidation in mutagenesis and carcinogenesis. |
Synonyms | 4-ONE-d3 |
Reference | 1.Pryor, W.A., and Porter, N.A. Suggested mechanisms for the production of 4-hydroxy-2-nonenal from the autoxidation of polyunsaturated fatty acids. Free Radical Biology & Medicine 8, 541-543 (1990). |
PubChem Compound | 53381675 |
Last Modified | Nov 11 2021 |
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